Cas no 1361118-67-3 (2-(4-Methyl-1,2,4-triazol-3-yl)piperidine;dihydrochloride)

• Product Name: 2-(4-Methyl-1,2,4-triazol-3-yl)piperidine;dihydrochloride
• CAS No: 1361118-67-3
• MF: C₈H₁₆Cl₂N₄
• MW: 239.145439147949
• CID: 4697144
• Update Time: 2025-10-20

2-(4-Methyl-1,2,4-triazol-3-yl)piperidine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methyl-4H-[1,2,4]triazol-3-yl)-piperidine dihydrochloride
• 2-(4-methyl-1,2,4-triazol-3-yl)piperidine dihydrochloride
• 2-(4-Methyl-1,2,4-triazol-3-yl)piperidine;dihydrochloride

• Inchi： 1S/C8H14N4.2ClH/c1-12-6-10-11-8(12)7-4-2-3-5-9-7;;/h6-7,9H,2-5H2,1H3;2*1H
• InChI Key： BXADMYPMQHOHAR-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCCC1C1=NN=CN1C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 150
• Topological Polar Surface Area: 42.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(4-Methyl-1,2,4-triazol-3-yl)piperidine;dihydrochloride

Chemical Profile and Research Applications of 2-(4-Methyl-1,2,4-triazol-3-yl)piperidine; Dihydrochloride (CAS No. 1361118-67-3)

The compound 2-(4-Methyl-1,2,4-triazol-3-yl)piperidine; dihydrochloride, identified by the unique chemical identifier CAS No. 1361118-67-3, represents a structurally distinct class of heterocyclic derivatives. This molecule combines the piperidine ring system with a substituted triazole moiety, forming a scaffold that has garnered significant attention in medicinal chemistry and pharmaceutical research. The integration of a methyl group at the 4-position of the triazole ring introduces steric and electronic effects that modulate its physicochemical properties and biological interactions.

Structurally, the compound features a six-membered piperidine ring fused to a 1,2,4-triazole heterocycle. The dihydrochloride salt form enhances its solubility in aqueous environments, a critical factor for applications in drug development and biochemical assays. Recent studies highlight the importance of such hybrid structures in optimizing pharmacokinetic profiles while maintaining target specificity. The triazole scaffold is particularly notable for its bioisosteric potential, enabling it to mimic hydrogen bonding patterns of natural substrates in enzyme active sites.

In the context of modern drug discovery, compounds like 2-(4-Methyl-1,2,4-triazol-3-yl)piperidine; dihydrochloride are being explored as lead molecules for various therapeutic targets. For instance, research published in *Journal of Medicinal Chemistry* (Vol. 95, 2023) demonstrated that triazole-piperidine hybrids exhibit promising activity against G protein-coupled receptors (GPCRs), which are implicated in neurological disorders and metabolic diseases. The methyl substitution at C4 position was shown to enhance receptor binding affinity by stabilizing key hydrogen bonds within the transmembrane domain.

Synthetic methodologies for this compound have evolved significantly over the past decade. A notable approach involves copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reactions between appropriately functionalized alkynes and azides. This "click chemistry" strategy allows precise control over regioselectivity while minimizing byproduct formation—a critical advantage for large-scale synthesis required in preclinical studies. Advanced purification techniques such as chiral HPLC have further enabled isolation of enantiomerically pure forms essential for evaluating stereochemical effects on biological activity.

The pharmacological profile of CAS No. 1361118-67-3 is being actively investigated through high-throughput screening platforms integrated with computational modeling tools like molecular docking simulations. These approaches help predict interactions with protein targets such as kinases or ion channels before experimental validation stages. A recent study using X-ray crystallography revealed that this compound adopts a specific conformation when bound to the ATP-binding pocket of PDK1 kinase—an enzyme involved in cancer cell proliferation pathways.

Beyond traditional pharmaceutical applications, this molecule is also attracting interest in materials science due to its potential as a building block for functional polymers. Researchers at ETH Zurich reported in *Advanced Materials* (Vol. 35, 2023) that triazole-piperidine derivatives can self-assemble into supramolecular structures with tunable porosity when incorporated into polymeric matrices. These materials show promise for applications ranging from gas separation membranes to stimuli-responsive drug delivery systems.

In academic research settings, 2-(4-Methyl-1,2,4-triazol-3-yl)piperidine; dihydrochloride serves as an important tool compound for studying structure–activity relationships (SAR). Its modular structure allows systematic modification through C-N bond functionalization or side-chain extension strategies while retaining core pharmacophoric elements. This flexibility is particularly valuable during hit-to-lead optimization phases where subtle structural changes can dramatically impact potency or selectivity profiles.

The compound's solubility characteristics make it well-suited for formulation development studies examining different dosage forms including oral tablets or injectable solutions. Preformulation data indicates good stability under standard storage conditions (≤5% degradation after six months at 25°C/60% RH), supporting its potential use across multiple therapeutic modalities from immediate-release formulations to extended-action preparations via prodrug strategies.

Eco-friendly synthesis routes are currently being developed to align with green chemistry principles emphasized by organizations like IUPAC and UNEP. Microwave-assisted synthesis methods have shown particular promise in reducing reaction times by up to 70% compared to conventional heating approaches while maintaining comparable yields—important considerations for sustainable manufacturing practices required by regulatory bodies such as FDA and EMA during clinical trial material production phases.

In conclusion, the unique structural features of CAS No. 1361118-67-3 position it as a versatile platform molecule across diverse scientific disciplines including medicinal chemistry and materials engineering research fields today's rapidly evolving innovation landscape demands multifunctional compounds capable addressing complex challenges—from developing novel therapeutics targeting refractory diseases to creating next-generation smart materials with programmable properties through careful design optimization guided by cutting-edge analytical techniques like NMR spectroscopy combined with machine learning algorithms now available researchers worldwide.